molecular formula C13H10FNO2 B8599780 Methyl 2-(4-fluorophenyl)pyridine-4-carboxylate CAS No. 914397-27-6

Methyl 2-(4-fluorophenyl)pyridine-4-carboxylate

Cat. No.: B8599780
CAS No.: 914397-27-6
M. Wt: 231.22 g/mol
InChI Key: ASFKHIGXKXAOSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(4-fluorophenyl)pyridine-4-carboxylate is a useful research compound. Its molecular formula is C13H10FNO2 and its molecular weight is 231.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

914397-27-6

Molecular Formula

C13H10FNO2

Molecular Weight

231.22 g/mol

IUPAC Name

methyl 2-(4-fluorophenyl)pyridine-4-carboxylate

InChI

InChI=1S/C13H10FNO2/c1-17-13(16)10-6-7-15-12(8-10)9-2-4-11(14)5-3-9/h2-8H,1H3

InChI Key

ASFKHIGXKXAOSE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=NC=C1)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Methyl 2-chloroisonicotinate (300 mg, 1.75 mmol) obtained in Step 1 of Reference Example 5 was dissolved in toluene (3.5 mL), and the solution was added with palladium acetate (11.8 mg, 0.0525 mmol), 2,2′-bis(diphenylphosphino)-2,2′-binaphthyl (49.1 mg, 0.0788 mmol), cesium carbonate (798 mg, 2.45 mmol) and 4-fluorophenylboronic acid (294 mg, 2.10 mmol), followed by stirring at 100° C. for 1 hour under argon atmosphere. After an insoluble matter of the reaction mixture was filtered off, the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=5/95 to 10/90) to obtain Methyl 2-(4-fluorophenyl)isonicotinate (284 mg, 70%).
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
3.5 mL
Type
solvent
Reaction Step One
[Compound]
Name
2,2′-bis(diphenylphosphino)-2,2′-binaphthyl
Quantity
49.1 mg
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
798 mg
Type
reactant
Reaction Step Two
Quantity
294 mg
Type
reactant
Reaction Step Two
Quantity
11.8 mg
Type
catalyst
Reaction Step Two

Synthesis routes and methods II

Procedure details

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Cl[Pd]Cl
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